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Compound of Interest

Compound Name: Firuglipel

Cat. No.: B607458

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Firuglipel (also known as DS-8500a). The following
procedural guidance is intended to ensure the safe handling, storage, and disposal of this
compound in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Firuglipel was not located. The following
guidance is based on general laboratory safety principles for handling research chemicals with
unknown toxicological properties. It is imperative to supplement this information with a risk
assessment specific to your experimental context. Firuglipel is intended for research use only
and is not for human or veterinary use.[1][2]

Compound Information and Storage

Firuglipel is an orally available, potent, and selective GPR119 agonist.[1][3][4] It is a solid
powder that is soluble in DMSO.
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Property Value Source
Synonyms DS-8500a

Chemical Formula C25H26FN305

Molecular Weight 467.50 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

-20°C (long term) or 0-4°C

Storage (Solid) (short term)

-80°C (up to 6 months) or

Storage (In Solvent)
-20°C (up to 1 month)

Shiopi Ambient temperature as a non-
ippin
PPIng hazardous chemical

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE for specific
procedures. The following are general recommendations for handling Firuglipel in solid and
solution forms.
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PPE Category

Solid Form

Solution (in DMSO)

Rationale

Hand Protection

Nitrile or latex gloves
(double gloving

recommended)

Double nitrile gloves

Protects against skin
contact. DMSO can
facilitate the
absorption of
chemicals through the

skin.

Eye Protection

Safety glasses with

side shields or safety

goggles

Safety goggles or a
face shield

Prevents eye
exposure to airborne

particles or splashes.

Body Protection

Laboratory coat

Chemical-resistant

laboratory coat

Protects skin and
clothing from

contamination.

Respiratory Protection

Use in a certified
chemical fume hood
or a ventilated

balance enclosure

Use in a certified

chemical fume hood

Minimizes inhalation
of the powdered
compound or

aerosolized solution.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Firuglipel will minimize exposure and ensure safety.

Receiving and Storage

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, safety glasses) when opening the package.

Verify the label information against the order details.

Store the compound according to the recommendations in the table above, noting the

storage conditions and duration.

Weighing and Solution Preparation
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¢ Solid Form:

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to prevent inhalation of the powder.

o Use appropriate tools (e.g., spatulas) to handle the solid.
o Clean the balance and surrounding area thoroughly after use.
e Solution Preparation:
o All solution preparation should be conducted in a chemical fume hood.

o When dissolving in DMSO, be mindful that DMSO can enhance skin penetration of
dissolved compounds.

o For in vivo studies, one supplier suggests two potential solvent protocols:
= Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.
» Protocol 2: 10% DMSO, 90% (20% SBE-B-CD in Saline).

Disposal Plan

All waste materials contaminated with Firuglipel should be treated as hazardous chemical

waste.
e Solid Waste:

o Contaminated PPE (gloves, disposable lab coats), weighing papers, and empty vials
should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste:

o Unused solutions containing Firuglipel should be collected in a labeled, sealed, and
appropriate hazardous waste container.
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o Do not dispose of solutions down the drain.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Protocol Example: In Vivo Study in
Rats

The following is a summary of an experimental protocol for an in vivo study in rats, as
described in the literature.

Animal Model: Male Sprague-Dawley rats (8 weeks old) are used.

e Preparation: The rats are fasted overnight.

e Dosing:

o Firuglipel (DS-8500a) is administered orally at doses of 0.1, 1, 3, and 10 mg/kg.

o Avehicle control (0.5% methylcellulose) and a positive control (glimepiride, 10 mg/kg) are
also used.

e Glucose Challenge: Thirty minutes after oral administration, all animals receive an
intravenous 50% glucose solution (0.5 g/kg).

» Blood Collection: Blood samples are collected from the tail vein at 35 minutes before, 5
minutes before, and 5 minutes after the glucose load.

e Analysis: Plasma insulin concentration is measured using ELISA Kits.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Firuglipel in a
laboratory setting.
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Caption: Workflow for the safe handling of Firuglipel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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firuglipel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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